4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one

• IUPAC Name: 4-(3-methylthiophen-2-yl)-3,4-dihydro-1H-benzo[h]quinolin-2-one
• InChI: InChI=1S/C18H15NOS/c1-11-8-9-21-18(11)15-10-16(20)19-17-13-5-3-2-4-12(13)6-7-14(15)17/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key: QVWCHQOLLIQGNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2CC(=O)NC3=C2C=CC4=CC=CC=C43
• Molecular Formula: C18H15NOS
• Molecular Weight: 293.4 g/mol

Description

4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one, also known as DMQX, is a synthetic compound that has been extensively studied for its effects on the central nervous system. It is a potent antagonist of the AMPA subtype of glutamate receptors, which are involved in excitatory neurotransmission in the brain. DMQX has been used as a tool compound in scientific research to investigate the role of AMPA receptors in various physiological and pathological conditions.

Mechanism of Action

4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one acts as a competitive antagonist of the AMPA subtype of glutamate receptors. By binding to the receptor site, it prevents the binding of glutamate, which is the primary neurotransmitter involved in excitatory neurotransmission in the brain. This results in a reduction of excitatory synaptic transmission and can lead to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
The effects of 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one on the central nervous system are complex and depend on a range of factors, including the dose, route of administration, and duration of exposure. Some of the effects that have been observed in scientific research include a reduction in synaptic plasticity, impaired learning and memory, and changes in locomotor activity and anxiety-like behavior. 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one has also been shown to have neuroprotective effects in some animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one in scientific research is its specificity for the AMPA subtype of glutamate receptors. This allows researchers to selectively block the activity of these receptors and study their role in various physiological and pathological conditions. However, one limitation of 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one is its relatively short half-life, which can make it difficult to maintain a steady-state concentration in the brain over an extended period of time.

Future Directions

There are many potential future directions for research involving 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one. One area of interest is the role of AMPA receptors in the development and progression of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential therapeutic use of 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one or other AMPA receptor antagonists for the treatment of these and other neurological disorders. Additionally, further research is needed to better understand the complex effects of 4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one on the central nervous system and to develop more effective methods for its administration and delivery.

Scientific Research Applications

4-(3-methyl-2-thienyl)-3,4-dihydrobenzo[h]quinolin-2(1H)-one has been used extensively in scientific research to investigate the role of AMPA receptors in various physiological and pathological conditions. For example, it has been used to study the effects of AMPA receptor blockade on synaptic plasticity, learning, and memory. It has also been used to investigate the role of AMPA receptors in the development and progression of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.